![molecular formula C27H32N2O7 B266728 (E)-(3,4-dimethoxyphenyl){2-(4-ethoxyphenyl)-1-[2-(morpholin-4-ium-4-yl)ethyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate](/img/structure/B266728.png)
(E)-(3,4-dimethoxyphenyl){2-(4-ethoxyphenyl)-1-[2-(morpholin-4-ium-4-yl)ethyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate
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Overview
Description
(E)-(3,4-dimethoxyphenyl){2-(4-ethoxyphenyl)-1-[2-(morpholin-4-ium-4-yl)ethyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of (E)-(3,4-dimethoxyphenyl){2-(4-ethoxyphenyl)-1-[2-(morpholin-4-ium-4-yl)ethyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to exhibit antimicrobial activity against various bacterial and fungal strains. In addition, it has also been found to possess antitumor and antioxidant properties. Furthermore, it has been investigated for its potential use in the treatment of diabetes and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using (E)-(3,4-dimethoxyphenyl){2-(4-ethoxyphenyl)-1-[2-(morpholin-4-ium-4-yl)ethyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate in lab experiments is its potential applications in various fields of scientific research. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability for use in lab experiments.
Future Directions
There are several future directions for the study of (E)-(3,4-dimethoxyphenyl){2-(4-ethoxyphenyl)-1-[2-(morpholin-4-ium-4-yl)ethyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate. One potential direction is the investigation of its potential use in the treatment of various diseases, such as diabetes and neurodegenerative diseases. Another direction is the study of its mechanism of action and its effects on various signaling pathways. Furthermore, the development of more efficient and cost-effective synthesis methods for this compound may also be a future direction of research.
Synthesis Methods
The synthesis of (E)-(3,4-dimethoxyphenyl){2-(4-ethoxyphenyl)-1-[2-(morpholin-4-ium-4-yl)ethyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate involves the reaction of 4-ethoxyphenylacetic acid with morpholine, followed by the addition of 4-nitrophenylhydrazine and subsequent reduction with sodium borohydride. The resulting compound is then reacted with 3,4-dimethoxybenzaldehyde and pyrrolidine-2,5-dione to obtain the final product.
Scientific Research Applications
(E)-(3,4-dimethoxyphenyl){2-(4-ethoxyphenyl)-1-[2-(morpholin-4-ium-4-yl)ethyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate has shown potential applications in various fields of scientific research. It has been studied for its antimicrobial, antitumor, and antioxidant properties. In addition, it has also been investigated for its potential use in the treatment of diabetes and neurodegenerative diseases.
properties
Molecular Formula |
C27H32N2O7 |
---|---|
Molecular Weight |
496.6 g/mol |
IUPAC Name |
(E)-(3,4-dimethoxyphenyl)-[2-(4-ethoxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate |
InChI |
InChI=1S/C27H32N2O7/c1-4-36-20-8-5-18(6-9-20)24-23(25(30)19-7-10-21(33-2)22(17-19)34-3)26(31)27(32)29(24)12-11-28-13-15-35-16-14-28/h5-10,17,24,30H,4,11-16H2,1-3H3/b25-23+ |
InChI Key |
FRAALUVFFGNGGW-WJTDDFOZSA-N |
Isomeric SMILES |
CCOC1=CC=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OC)OC)\[O-])/C(=O)C(=O)N2CC[NH+]4CCOCC4 |
SMILES |
CCOC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)OC)O)C(=O)C(=O)N2CCN4CCOCC4 |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)OC)[O-])C(=O)C(=O)N2CC[NH+]4CCOCC4 |
Origin of Product |
United States |
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